(9H-fluoren-9-yl)methyl N-[(2R)-1-hydroxybutan-2-yl]carbamate

• IUPAC Name: 9H-fluoren-9-ylmethyl N-[(2R)-1-hydroxybutan-2-yl]carbamate
• InChI: InChI=1S/C19H21NO3/c1-2-13(11-21)20-19(22)23-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18,21H,2,11-12H2,1H3,(H,20,22)/t13-/m1/s1
• InChI Key: JJVATGCCSPHKKV-CYBMUJFWSA-N
• Canonical SMILES: CCC(CO)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
• Isomeric SMILES: CC[C@H](CO)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol

Description

Physical And Chemical Properties Analysis

This compound has a molecular weight of 381.47. It is a liquid at room temperature.

Scientific Research Applications

Crystal Structure Analysis

The compound exhibits unique torsion angles differing from typical values found in other Fmoc-protected amino acids. This is evident in the orientations of the fluorene and carboxyl groups, which are linked by intermolecular hydrogen bonds forming two-dimensional sheets. This characteristic is crucial for understanding its molecular interactions and potential applications in crystallography (Yamada, Hashizume, & Shimizu, 2008).

Chemical Synthesis and Characterization

The compound is involved in the synthesis of various chemically significant derivatives. It is utilized in the concomitant synthesis of O-succinimidyl peptidyl carbamates and for the creation of oligo-α-peptidyl ureas. These products are useful in multiple chemical processes, highlighting the compound's role as a versatile precursor in organic synthesis (Sureshbabu, Chennakrishnareddy, Naik, & Kantharaju, 2010).

Material Science and Polymer Research

In the field of material science, derivatives of this compound are studied for their potential as components in novel polymeric materials. For instance, conjugated polymers derived from similar fluorene compounds have been developed for environmental protection, biosensing, and toxins detection in food, demonstrating the compound's relevance in the development of advanced functional materials (Qian, Zhang, Liu, & Xia, 2019).

Spectroscopic Applications

The compound and its derivatives exhibit unique spectroscopic properties. Studies on similar fluorene Schiff base compounds have revealed their potential applications in UV spectroscopy. This underscores the compound's utility in analytical chemistry, particularly in the study of molecular structure and behavior under various conditions (Wen-zhong, 2011).